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Cat. No.: B013486 Get Quote

An In-depth Technical Guide on the Safety and Toxicity of 2-Amino-2-methyl-1-propanol

Abstract
This technical guide provides a comprehensive overview of the safety and toxicity profile of 2-
Amino-2-methyl-1-propanol (CAS No. 124-68-5), a substituted aliphatic alcohol widely used

as a pH adjuster and emulsifier. This document synthesizes key toxicological data from a range

of studies, presenting quantitative data in structured tables for clarity and ease of comparison.

Detailed methodologies for pivotal experiments are described to provide context for the

findings. The guide also includes a visualization of a standard toxicological assessment

workflow to aid in understanding the evaluation process for chemical compounds.

Introduction
2-Amino-2-methyl-1-propanol, also known by synonyms such as AMP, 2-Aminoisobutanol,

and Isobutanolamine, is a clear, light-colored liquid.[1][2] It is primarily utilized in the formulation

of cosmetics and personal care products to control pH, typically at concentrations of 2% or

less.[1] While considered safe for its intended use in cosmetics, a thorough understanding of its

toxicological profile is essential for risk assessment in research and drug development settings.

This guide summarizes the available data on its acute and chronic toxicity, irritation potential,

and genotoxicity.

Toxicological Profile
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2-Amino-2-methyl-1-propanol exhibits low acute toxicity via oral and dermal routes.[1][3]

However, it is classified as a significant irritant to the skin and eyes.[3][4][5][6][7][8][9] Repeated

exposure studies have identified the liver as the primary target organ.[1][6][10] Importantly,

genotoxicity assays have not indicated any mutagenic or carcinogenic potential.[3][6]

Acute Toxicity
The acute lethal dose (LD50) has been established for oral and dermal routes of administration

in animal models. The data indicates a low potential for acute toxicity from single exposures.

Route Species LD50 Value Reference

Oral Rat 2900 mg/kg [3]

Dermal Rabbit >2000 mg/kg [3][10]

Irritation and Sensitization
The compound is a known irritant, with the undiluted substance capable of causing severe

reactions. However, it does not appear to be a skin sensitizer.

Endpoint Species Result Reference

Skin Irritation Rabbit
Severe Irritant (Draize

test score: 6.37)
[6]

Skin Corrosion N/A
Non-corrosive (DOT

Test, 4-hour exposure)
[6]

Eye Irritation Rabbit
Causes serious eye

damage/corrosion
[1][4][8][9]

Skin Sensitization Guinea Pig Not a sensitizer [1][9]

Repeated Dose Toxicity
Studies involving repeated administration have consistently shown effects on the liver.[1][6]

Findings from studies ranging from four weeks to one year in various species include increased

liver weight, histopathological changes, and alterations in clinical chemistry parameters related
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to liver function.[1][6] Additionally, damage and hemorrhage in the gastrointestinal mucosa

have been observed following oral administration.[1]

Genotoxicity and Carcinogenicity
A range of assays have been conducted to assess the mutagenic and carcinogenic potential of

2-Amino-2-methyl-1-propanol. The collective evidence suggests the compound is not

genotoxic and is unlikely to pose a carcinogenic hazard.

Test Type Result Reference

Ames Test Not mutagenic [3]

Various Genotoxicity Assays
No evidence of carcinogenic

potential
[6]

Carcinogenicity Classification
Not listed by IARC, NTP,

ACGIH, OSHA
[3][8]

Developmental Toxicity
In a screening study conducted on rats, the hydrochloride salt of 2-Amino-2-methyl-1-
propanol was found to be toxic to the fetus when administered at high oral doses.[6] However,

in a definitive developmental toxicity study using dermal administration—the most likely route of

human exposure from cosmetics—the compound did not cause birth defects or other fetal

effects even at high doses.[6]

Experimental Protocols
The toxicological data summarized above is derived from studies following standardized

methodologies. Key experimental designs are detailed below.

Acute Oral Toxicity (LD50) - OECD Test Guideline 401
This protocol was referenced for determining the oral LD50 in rats.

Species: Rat (male)

Administration: A single dose administered orally via gavage.
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Procedure: Animals are fasted prior to dosing. The substance is administered, and animals

are observed for mortality, clinical signs of toxicity, and changes in body weight for a period

of at least 14 days.

Endpoint: The LD50 is calculated, representing the statistically estimated dose that is

expected to be lethal to 50% of the tested animals. A post-mortem gross necropsy is

performed on all animals.

Acute Dermal Toxicity (LD50) - OECD Test Guideline 402
This guideline was used for the dermal LD50 study in rabbits.

Species: Rabbit (male and female)

Administration: The test substance is applied uniformly to a shaved area of the skin (at least

10% of the body surface area) and held in contact with the skin with a porous gauze

dressing for 24 hours.

Procedure: Animals are observed for mortality and signs of toxicity for 14 days after the

exposure period. Body weights are recorded weekly.

Endpoint: The dermal LD50 is determined. All animals undergo a gross necropsy at the end

of the observation period.

Skin and Eye Irritation - Draize Test
The Draize test was employed to assess skin and eye irritation in rabbits.[6]

Species: Albino Rabbit

Skin Irritation Protocol: A small amount of the test substance is applied to a shaved patch of

skin and covered with a patch. The site is evaluated for signs of erythema (redness) and

edema (swelling) at specified intervals. Scores are assigned based on the severity of the

reaction.

Eye Irritation Protocol: A small amount of the substance is instilled into the conjunctival sac

of one eye of the rabbit, with the other eye serving as a control. The eyes are examined for
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opacity of the cornea, inflammation of the iris, and redness/swelling of the conjunctiva at

various time points after application.

Visualization of Toxicological Assessment Workflow
The following diagram illustrates a generalized workflow for the toxicological assessment of a

chemical substance, from initial characterization to comprehensive risk assessment.
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Caption: Generalized workflow for chemical toxicology assessment.
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2-Amino-2-methyl-1-propanol has a well-characterized toxicological profile indicating low

acute systemic toxicity. The primary hazards are severe skin and eye irritation upon direct

contact with the undiluted substance.[1][6] Long-term exposure studies point to the liver as a

target organ, though the substance has not shown evidence of mutagenicity or carcinogenicity.

[1][3][6] These data are critical for conducting appropriate risk assessments and implementing

necessary safety precautions in occupational, research, and development settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013486?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

